Cas no 188527-14-2 (4-(4-Benzyl-1-piperazinyl)-6-chloropyrimidine)

• Product Name: 4-(4-Benzyl-1-piperazinyl)-6-chloropyrimidine
• CAS No: 188527-14-2
• MF: C₁₅H₁₇ClN₄
• MW: 288.775281667709
• MDL: MFCD09757032
• CID: 1076329
• PubChem ID: 18698052
• Update Time: 2025-04-20

4-(4-Benzyl-1-piperazinyl)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Benzylpiperazin-1-yl)-6-chloropyrimidine
• 4-(4-Benzyl-1-piperazinyl)-6-chloropyrimidine
• 4‐(4‐BENZYLPIPERAZIN‐1‐YL)‐6‐CHLOROPYRIMIDINE
• QC-5620
• 188527-14-2
• SCHEMBL4786499
• AKOS009103743
• DB-105975
• 1-(Benzyl)-4-(4-chloropyrimidin-6-yl)piperazine
• DTXSID10595674
• NXVNFKBSHXUAIT-UHFFFAOYSA-N

• MDL： MFCD09757032
• Inchi： 1S/C15H17ClN4/c16-14-10-15(18-12-17-14)20-8-6-19(7-9-20)11-13-4-2-1-3-5-13/h1-5,10,12H,6-9,11H2
• InChI Key： NXVNFKBSHXUAIT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 288.11400
• Monoisotopic Mass: 288.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 2.45510

4-(4-Benzyl-1-piperazinyl)-6-chloropyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines